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Compound of Interest

Compound Name: Tritosulfuron

Cat. No.: B114255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of tritosulfuron's performance against alternative

herbicides for the control of broadleaf weeds, supported by experimental data. The information

is intended to assist researchers and scientists in evaluating weed management strategies.

Overview of Tritosulfuron and its Mode of Action
Tritosulfuron is a selective, post-emergence herbicide belonging to the sulfonylurea group.[1]

It is effective against a wide range of broadleaf weeds in cereal crops such as wheat, barley,

and maize.[2] Like other sulfonylureas, tritosulfuron acts by inhibiting the enzyme acetolactate

synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][3][4][5][6][7] This

enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and

isoleucine) in plants.[3][4] Inhibition of ALS leads to a cessation of cell division and growth in

susceptible weeds, ultimately causing their death.[3][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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